Cas no 672310-12-2 (1-N-Fmoc-3-Pyrrolidinone)

1-N-Fmoc-3-Pyrrolidinone structure
1-N-Fmoc-3-Pyrrolidinone structure
Product Name:1-N-Fmoc-3-Pyrrolidinone
CAS No:672310-12-2
Molecular Formula:C19H17NO3
Molecular Weight:307.34318
MDL:MFCD01861826
CID:502064
PubChem ID:2759205

1-N-Fmoc-3-Pyrrolidinone Properties

Names and Identifiers

    • (9H-Fluoren-9-yl)methyl 3-oxopyrrolidine-1-carboxylate
    • 1-N-FMOC-3-PYRROLIDINONE
    • 1-Pyrrolidinecarboxylicacid, 3-oxo-, 9H-fluoren-9-ylmethyl ester
    • 3-Oxo-pyrrolidine-1-carboxylic acid 9H-fluoren-9-ylmethyl ester
    • AC1MBZVP
    • N-Fmoc-3-pyrrolidinone
    • N-FMOC-3-PYRROLIDONE
    • PubChem13919
    • A13340
    • 9H-fluoren-9-ylmethyl 3-oxopyrrolidine-1-carboxylate
    • A835671
    • (9H-Fluoren-9-yl)methyl3-oxopyrrolidine-1-carboxylate
    • MFCD01861826
    • 1-N-Fmoc-3-pyrrolidinone, AldrichCPR
    • AKOS015961916
    • XBB31012
    • AS-37427
    • CS-0171443
    • 672310-12-2
    • DTXSID90374681
    • MDL: MFCD01861826
    • InChIKey: YCJGQBRHXIBEAY-UHFFFAOYSA-N
    • Inchi: InChI=1S/C19H17NO3/c21-13-9-10-20(11-13)19(22)23-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-12H2
    • SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C2COC(=O)N4CCC(=O)C4

Computed Properties

  • Exact Mass: 307.12091
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 307.121
  • Heavy Atom Count: 23
  • Complexity: 455
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.6A^2

Experimental Properties

  • PSA: 46.61
  • Refractive Index: 1.631
  • Boiling Point: 496°C at 760 mmHg
  • Flash Point: 253.8°C
  • Color/Form: White to Yellow Solid
  • Density: 1.29

1-N-Fmoc-3-Pyrrolidinone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB169060-1 g
1-N-Fmoc-3-pyrrolidinone; 97%
672310-12-2
1g
€263.80 2023-05-08
Alichem
A109007305-5g
(9H-Fluoren-9-yl)methyl 3-oxopyrrolidine-1-carboxylate
672310-12-2 95%
5g
$523.95 2023-09-01
Ambeed
A980389-1g
(9H-Fluoren-9-yl)methyl 3-oxopyrrolidine-1-carboxylate
672310-12-2 97%
1g
$139.0
AstaTech
58580-1/G
1-N-FMOC-3-PYRROLIDINONE
672310-12-2 97%
1g
$229 2023-09-16
Chemenu
CM196725-5g
(9H-fluoren-9-yl)methyl 3-oxopyrrolidine-1-carboxylate
672310-12-2 95%
5g
$467 2021-08-05
Fluorochem
011734-5g
1-N-Fmoc-3-Pyrrolidinone
672310-12-2 95%
5g
£562.00 2022-03-01
TRC
F657870-50mg
1-N-Fmoc-3-Pyrrolidinone
672310-12-2
50mg
$ 50.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1242083-1g
(9H-Fluoren-9-yl)methyl3-oxopyrrolidine-1-carboxylate
672310-12-2 97%
1g
¥1435.00

1-N-Fmoc-3-Pyrrolidinone Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:672310-12-2)1-N-Fmoc-3-Pyrrolidinone
A835671
Purity:99%/99%
Quantity:1g/5g
Price($):247.0/781.0